Cas no 1006348-65-7 (methyl 1-isopropyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-isopropyl-1H-pyrazole-3-carboxylate
• CAS No: 1006348-65-7
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD08559018
• CID: 2116385
• PubChem ID: 19576723
• Update Time: 2025-04-21

methyl 1-isopropyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-isopropyl-1H-pyrazole-3-carboxylate
• Methyl1-(propan-2-yl)-1h-pyrazole-3-carboxylate
• EN300-191133
• PORMWGSZOHFFHJ-UHFFFAOYSA-N
• METHYL1-ISOPROPYL-1H-PYRAZOLE-3-CARBOXYLATE
• methyl 1-(propan-2-yl)-1H-pyrazole-3-carboxylate
• methyl 1-isopropylpyrazole-3-carboxylate
• 1006348-65-7
• F88294
• methyl 1-propan-2-ylpyrazole-3-carboxylate
• SCHEMBL1431340
• DTXSID301229472
• methyl 1-(1-methylethyl)-1H-pyrazole-3-carboxylate
• MFCD08559018
• CS-0238182
• STK351545
• DA-33325
• AKOS000319192
• GQB34865

• MDL： MFCD08559018
• Inchi： 1S/C8H12N2O2/c1-6(2)10-5-4-7(9-10)8(11)12-3/h4-6H,1-3H3
• InChI Key： PORMWGSZOHFFHJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CN(C(C)C)N=1)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.1Ų